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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768 Get Quote

An In-depth Technical Guide on the Molar Mass and Density of Rubidium Bromide

This technical guide provides a comprehensive overview of the molar mass and density of

Rubidium bromide (RbBr). It is intended for researchers, scientists, and professionals in drug

development who require precise data and methodologies for their work. This document

outlines the key physical properties of Rubidium bromide, details the experimental protocols

for their determination, and presents this information in a clear and accessible format.

Quantitative Data Summary
The physical properties of Rubidium bromide are summarized in the tables below. These

values are critical for experimental design and theoretical calculations.

Table 1: Molar Mass of Rubidium Bromide
Parameter Value Reference

Molar Mass 165.372 g/mol [1][2]

Molecular Weight 165.37 g/mol [3]

Table 2: Density of Rubidium Bromide
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Parameter Value Conditions Reference

Density 3.350 g/cm³
Standard state (25 °C,

100 kPa)
[1]

Density 3.35 g/mL at 25 °C [4][5]

Density 3350 kg/m ³ Not specified [2]

Crystal Structure
Rubidium bromide typically crystallizes in a face-centered cubic lattice, adopting the NaCl

(rock salt) structure.[1][2][6][7] The lattice constant has been reported to be 685 picometers.[1]

This well-defined crystal structure is fundamental to its physical properties, including its density.

Experimental Protocols
Accurate determination of molar mass and density is crucial for the characterization of chemical

compounds. The following sections detail the standard methodologies for these measurements

as applicable to a solid compound like Rubidium bromide.

Determination of Molar Mass via Freezing Point
Depression
One of the classical methods for determining the molar mass of a soluble solid is through the

colligative property of freezing point depression.[8][9]

Principle: When a non-volatile solute is dissolved in a solvent, the freezing point of the solvent

is lowered. This depression in the freezing point is directly proportional to the molal

concentration of the solute. The relationship is given by the equation:

ΔTf = Kf * m

where:

ΔTf is the freezing point depression.

Kf is the cryoscopic constant of the solvent.
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m is the molality of the solution.

Methodology:

Solvent Selection: A suitable solvent is chosen in which Rubidium bromide is soluble and

which has a convenient freezing point and a known cryoscopic constant (Kf).

Determine the Freezing Point of the Pure Solvent: A precisely weighed amount of the pure

solvent is placed in a test tube. The solvent is cooled while being gently stirred, and the

temperature is recorded at regular intervals until the solvent has completely frozen. A cooling

curve is plotted (temperature vs. time), and the freezing point is determined from the plateau

on the graph.

Prepare a Solution of Known Concentration: A precisely weighed sample of Rubidium
bromide is added to the weighed solvent. The mixture is stirred until the solute is completely

dissolved.

Determine the Freezing Point of the Solution: The solution is cooled in the same manner as

the pure solvent, and its freezing point is determined from the cooling curve.

Calculation of Molar Mass:

Calculate the freezing point depression (ΔTf) by subtracting the freezing point of the

solution from that of the pure solvent.

Calculate the molality (m) of the solution using the formula: m = ΔTf / Kf.

The number of moles of the solute (Rubidium bromide) can be determined by multiplying

the molality by the mass of the solvent in kilograms.

Finally, the molar mass of Rubidium bromide is calculated by dividing the mass of the

dissolved Rubidium bromide by the calculated number of moles.

Determination of Density via Liquid Displacement
The density of an irregularly shaped solid like powdered Rubidium bromide can be accurately

determined using the liquid displacement method, based on Archimedes' principle.[10][11]
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Principle: A solid submerged in a liquid displaces a volume of liquid equal to its own volume. By

measuring the mass of the solid and its displaced volume, the density can be calculated.

Methodology:

Mass Measurement: A sample of Rubidium bromide is accurately weighed using an

analytical balance. Let this mass be M.

Volume Measurement by Displacement:

A graduated cylinder is partially filled with a liquid in which Rubidium bromide is insoluble

(e.g., a non-polar organic solvent). The initial volume of the liquid (V1) is recorded.

The weighed Rubidium bromide sample is carefully added to the graduated cylinder,

ensuring that it is fully submerged and that no air bubbles are trapped.

The new volume of the liquid (V2) is recorded.

Calculation of Density:

The volume of the Rubidium bromide sample (V) is the difference between the final and

initial liquid levels: V = V2 - V1.

The density (ρ) is then calculated using the formula: ρ = M / V.

Logical Relationships
The fundamental relationship between molar mass, mass, moles, density, and volume is a

cornerstone of chemical calculations. The following diagram illustrates this logical workflow.
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Mass Properties

Volume Properties
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Caption: Relationship between Mass, Volume, and Molar Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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